Cas no 140706-22-5 (Oxazole, 4,5-dihydro-4-(1-methylethyl)-2-(4-methylphenyl)-, (S)-)
140706-22-5 structure
Product Name:Oxazole, 4,5-dihydro-4-(1-methylethyl)-2-(4-methylphenyl)-, (S)-
CAS No:140706-22-5
MF:C13H17NO
MW:203.280183553696
CID:1296258
Update Time:2024-08-03
Oxazole, 4,5-dihydro-4-(1-methylethyl)-2-(4-methylphenyl)-, (S)- Chemical and Physical Properties
Names and Identifiers
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- Oxazole, 4,5-dihydro-4-(1-methylethyl)-2-(4-methylphenyl)-, (S)-
- Oxazole, 4,5-dihydro-4-(1-methylethyl)-2-(4-methylphenyl)-, (4S)-
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- Inchi: 1S/C13H17NO/c1-9(2)12-8-15-13(14-12)11-6-4-10(3)5-7-11/h4-7,9,12H,8H2,1-3H3/t12-/m1/s1
- InChI Key: GWBCAXJRDOOHEB-GFCCVEGCSA-N
- SMILES: O1C[C@H](C(C)C)N=C1C1=CC=C(C)C=C1
Computed Properties
- Exact Mass: 203.13111
Experimental Properties
- Density: 1.05±0.1 g/cm3(Predicted)
- Boiling Point: 301.1±21.0 °C(Predicted)
- PSA: 21.59
- pka: 4.87±0.70(Predicted)
Oxazole, 4,5-dihydro-4-(1-methylethyl)-2-(4-methylphenyl)-, (S)- Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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